Cas no 2177257-91-7 (6-Chloro-8-fluoro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 6-Chloro-8-fluoro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 2177257-91-7
• MF: C₇H₅ClFN₃
• MW: 185.586103200912
• CID: 6780927
• PubChem ID: 131697626
• Update Time: 2026-03-12

6-Chloro-8-fluoro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• MFCD31652679
• 6-chloro-8-fluoro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine
• W16599
• 2177257-91-7
• 6-Chloro-8-fluoro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C7H5ClFN3/c1-4-10-7-6(9)2-5(8)3-12(7)11-4/h2-3H,1H3
• InChI Key： RWLDJBUWWQYSIW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=NC(C)=NN2C=1)F

Computed Properties

• Exact Mass: 185.0156030g/mol
• Monoisotopic Mass: 185.0156030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.2Ų

Additional information on 6-Chloro-8-fluoro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine

Introduction to 6-Chloro-8-fluoro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 2177257-91-7)

6-Chloro-8-fluoro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine, identified by its CAS number 2177257-91-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the triazolopyridine class, a scaffold that has been extensively studied for its utility in drug discovery. The presence of both chloro and fluoro substituents enhances its molecular complexity, making it a promising candidate for further exploration in medicinal chemistry.

The structural motif of 6-Chloro-8-fluoro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine incorporates a fused triazole ring with a pyridine core. This particular arrangement is known to influence the electronic and steric properties of the molecule, which are critical factors in determining its interaction with biological targets. The chloro group at the 6-position and the fluoro group at the 8-position are particularly noteworthy, as they can modulate the compound's pharmacokinetic and pharmacodynamic profiles. Additionally, the methyl substituent at the 2-position contributes to the overall stability and reactivity of the molecule.

In recent years, there has been a growing interest in developing novel therapeutic agents based on triazolopyridine derivatives. These compounds have shown promise in various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The structural features of 6-Chloro-8-fluoro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine make it an attractive starting point for designing molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated that triazolopyridines can interact with enzymes and receptors in ways that are distinct from other heterocyclic compounds.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, particularly cancer. The fluoro substituent is known to improve metabolic stability and binding affinity to target proteins, while the chloro group can enhance lipophilicity. These properties make 6-Chloro-8-fluoro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine a valuable scaffold for developing kinase inhibitors with improved pharmacological profiles.

Recent research has also highlighted the compound's potential in treating infectious diseases. The ability of triazolopyridines to disrupt bacterial cell wall synthesis or inhibit viral replication has been explored in several preclinical studies. The unique combination of substituents in 6-Chloro-8-fluoro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine may confer advantages over existing antiviral or antibacterial agents by providing a novel mechanism of action. This is particularly relevant in the context of rising antibiotic resistance and emerging viral threats.

The synthesis of 6-Chloro-8-fluoro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazolopyridine core efficiently. The introduction of the chloro, fluoro, and methyl groups is typically achieved through nucleophilic substitution or metal-halogen exchange reactions. These synthetic strategies highlight the compound's synthetic accessibility while maintaining its structural integrity.

In terms of biological evaluation, preliminary studies on 6-Chloro-8-fluoro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine have shown encouraging results in vitro. The compound has demonstrated activity against several kinases of interest in oncology research. Additionally, its interaction with other biological targets such as transcription factors and ion channels has been investigated. These findings suggest that further optimization could lead to the development of novel therapeutics with broad-spectrum activity.

The pharmacokinetic properties of 6-Chloro-8-fluoro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine are also an area of active investigation. In vivo studies have provided insights into its absorption、distribution、metabolism،and excretion (ADME) profiles. The presence of electronegative substituents like fluoro can influence metabolic pathways，while lipophilic groups such as alkyl chains enhance membrane permeability。These factors are critical for determining the compound's bioavailability and therapeutic efficacy。

Future directions in the study of 6-Chloro-8-fluoro-2-methyl-[1，2，4]triazolo[1，5-a]pyridine include exploring its role in drug repurposing。Given its structural similarity to known bioactive molecules，this compound may offer new insights into existing therapeutic strategies。Additionally，computational modeling techniques such as molecular docking can be employed to predict potential interactions with biological targets，accelerating the drug discovery process。

In conclusion,6-Chloro-8-fluoro-2-methyl-[1，2，4]triazolo[1，5-a]pyridine (CAS No．2177257—91—7) represents a promising candidate for further pharmaceutical development。Its unique structural features、biological activity、and synthetic accessibility make it an attractive scaffold for designing novel therapeutic agents。As research continues to uncover new applications for this compound，it is likely to play an important role in addressing unmet medical needs across various disease areas。